Cas no 105673-22-1 (Cyclopentane, (4-chlorobutoxy)-)
Cyclopentane, (4-chlorobutoxy)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentane, (4-chlorobutoxy)-
- AKOS011019406
- SCHEMBL10775393
- (4-chlorobutoxy)cyclopentane
- 105673-22-1
- EN300-677169
-
- Inchi: 1S/C9H17ClO/c10-7-3-4-8-11-9-5-1-2-6-9/h9H,1-8H2
- InChI Key: QWXTXCRRJLSDOH-UHFFFAOYSA-N
- SMILES: ClCCCCOC1CCCC1
Computed Properties
- Exact Mass: 176.0967929g/mol
- Monoisotopic Mass: 176.0967929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 89.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 9.2Ų
Cyclopentane, (4-chlorobutoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-677169-0.05g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 0.05g |
$348.0 | 2025-03-12 | |
| Enamine | EN300-677169-0.1g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 0.1g |
$364.0 | 2025-03-12 | |
| Enamine | EN300-677169-0.25g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 0.25g |
$381.0 | 2025-03-12 | |
| Enamine | EN300-677169-0.5g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 0.5g |
$397.0 | 2025-03-12 | |
| Enamine | EN300-677169-1.0g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 1.0g |
$414.0 | 2025-03-12 | |
| Enamine | EN300-677169-2.5g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 2.5g |
$810.0 | 2025-03-12 | |
| Enamine | EN300-677169-5.0g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 5.0g |
$1199.0 | 2025-03-12 | |
| Enamine | EN300-677169-10.0g |
(4-chlorobutoxy)cyclopentane |
105673-22-1 | 95.0% | 10.0g |
$1778.0 | 2025-03-12 |
Cyclopentane, (4-chlorobutoxy)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Cyclopentane, (4-chlorobutoxy)-
Comprehensive Guide to Cyclopentane, (4-chlorobutoxy)- (CAS No. 105673-22-1): Properties, Applications, and Industry Insights
Cyclopentane, (4-chlorobutoxy)- (CAS No. 105673-22-1) is a specialized organic compound gaining attention in industrial and research applications due to its unique molecular structure. This chlorinated cyclopentane derivative combines the stability of a cyclopentane ring with the reactivity of a 4-chlorobutoxy side chain, making it valuable for synthetic chemistry and material science. As sustainability and green chemistry become dominant trends, researchers are exploring how such functionalized cyclopentanes can contribute to eco-friendly solutions.
The compound's molecular formula C9H17ClO suggests versatility in reactions, particularly in nucleophilic substitutions where the chlorine atom serves as a leaving group. Recent studies highlight its potential as an intermediate in pharmaceutical synthesis and specialty polymers, aligning with the growing demand for high-performance materials. Users searching for "cyclopentane derivatives uses" or "chlorobutoxy compounds applications" will find this compound relevant to their queries about advanced chemical intermediates.
From a physicochemical perspective, Cyclopentane, (4-chlorobutoxy)- typically appears as a colorless to pale yellow liquid with moderate volatility. Its boiling point and solubility profile (soluble in common organic solvents but poorly soluble in water) make it suitable for reactions requiring phase-transfer conditions. These properties answer frequent search queries like "chemical properties of 105673-22-1" and "handling cyclopentane derivatives," which are common among laboratory technicians and process chemists.
In industrial contexts, this compound's role in catalysis and material modification is being investigated. For instance, its application in polyurethane foam systems has been explored as industries seek alternatives to traditional blowing agents. This connects to trending searches about "sustainable polymer additives" and "green alternatives in manufacturing." The 4-chlorobutoxy group offers opportunities for further functionalization, a feature highlighted in patents related to specialty coatings and adhesive formulations.
Safety data for CAS 105673-22-1 indicates standard precautions for halogenated organics, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its storage recommendations (cool, dry conditions away from strong oxidizers) address common questions about "stability of chlorinated cyclopentanes." Analytical methods like GC-MS and HPLC are typically employed for purity verification, a detail often sought by quality control professionals searching "analysis of cyclopentane derivatives."
The commercial availability of Cyclopentane, (4-chlorobutoxy)- through specialty chemical suppliers meets demand from R&D sectors focusing on fine chemical synthesis. Market trends show increased interest in such tailored intermediates, particularly for electronic materials and controlled-release formulations. These applications respond to searches about "emerging uses of cyclic ethers" and "advanced organic intermediates 2024," reflecting the compound's alignment with technological advancements.
Environmental considerations for 105673-22-1 include its biodegradability profile and potential metabolic pathways—topics frequently queried alongside "eco-friendly halogenated compounds." While not a renewable resource, its efficiency as a synthetic building block may reduce overall chemical waste in multi-step processes. This positions it as a candidate for atom economy improvements, a key concept in modern green chemistry discussions.
Future research directions may explore the compound's utility in energy storage materials or catalytic systems, areas generating substantial search traffic like "new materials for batteries" and "heterogeneous catalysis advances." Patent literature suggests ongoing investigations into its use for liquid crystal precursors and photoresist components, addressing needs in the electronics manufacturing sector.
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